Cas no 922836-37-1 (1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 922836-37-1
• MF: C₁₇H₂₆N₆O₂
• MW: 346.427342891693
• CID: 5496863
• Update Time: 2025-10-28

1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1-butyl-3-(1,1-dimethylethyl)-1,4-dihydro-7,9-dimethyl-
• 1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C17H26N6O2/c1-7-8-9-23-15-18-13-12(14(24)21(6)16(25)20(13)5)22(15)10-11(19-23)17(2,3)4/h7-10H2,1-6H3
• InChI Key： XJKASGOIUFIGPB-UHFFFAOYSA-N
• SMILES： N12CC(C(C)(C)C)=NN(CCCC)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Analysis of 1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 922836-37-1): Properties, Applications, and Industry Insights

The compound 1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 922836-37-1) is a highly specialized heterocyclic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple functional groups, including butyl and tert-butyl substituents, as well as a fused triazino-purine core. This structural complexity contributes to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for targeted modifications to enhance solubility, stability, or biological activity.

In recent years, the demand for novel heterocyclic compounds like 1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione has surged, driven by advancements in drug discovery and green chemistry. A key trend in 2024 is the exploration of sustainable synthesis routes for such molecules, aligning with the global push for environmentally friendly manufacturing. Computational tools, including AI-driven molecular modeling, are now being employed to predict the compound's reactivity and optimize synthetic pathways—a topic frequently searched in academic and industrial forums.

The purine-derived scaffold of this compound makes it particularly intriguing for biomedical research. Studies suggest that derivatives of triazino-purine diones may exhibit kinase inhibitory activity, a hot topic in oncology and inflammation research. This aligns with growing public interest in "targeted cancer therapies" and "small molecule inhibitors," as reflected in search engine analytics. However, unlike conventional purine analogs, the tert-butyl and butyl groups in this molecule could impart enhanced membrane permeability—a property highly sought after in CNS drug development.

From a material science perspective, the steric hindrance introduced by the tert-butyl group in CAS 922836-37-1 could enable applications in organic electronics. Researchers are investigating whether such bulky substituents can prevent π-π stacking, thereby improving charge transport in organic semiconductors. This intersects with the booming interest in "flexible electronics" and "OLED materials," which dominate patent filings in Asia and North America. The compound's thermal stability (a subject of recent thermogravimetric analysis studies) further supports its potential in high-performance materials.

Analytical characterization of 1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione presents unique challenges due to its multifunctional nature. Advanced techniques like 2D NMR and high-resolution mass spectrometry are essential for structural confirmation—a fact underscored by numerous queries in spectroscopy forums. The compound's logP value (predicted to be >3) and hydrogen bond acceptor/donor count are frequently discussed parameters in ADMET prediction threads, reflecting the pharmaceutical industry's focus on "drug-likeness" metrics.

Regulatory considerations for CAS 922836-37-1 remain nuanced. While not classified as hazardous under current GHS criteria, its novel structure requires thorough evaluation under REACH and other chemical inventories. This aligns with increasing searches for "chemical compliance 2024" and "emerging substance regulations." The compound's patent landscape shows activity in China and Europe, with particular emphasis on its use as a chemical intermediate—a term generating substantial traffic in specialty chemical market reports.

Future research directions for this compound likely involve structure-activity relationship (SAR) studies, especially given the pharmaceutical industry's shift toward fragment-based drug design. The juxtaposition of lipophilic (butyl/tert-butyl) and polar (dione) moieties makes it a compelling case study for "molecular property optimization"—a trending topic in medicinal chemistry webinars. Additionally, its potential as a fluorescence probe precursor is being explored, coinciding with rising interest in "bioimaging agents" in diagnostic applications.

In conclusion, 1-butyl-3-tert-butyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione represents a versatile chemical entity at the intersection of multiple disciplines. Its development mirrors broader trends in precision chemistry and functional material design, addressing contemporary challenges from drug delivery to sustainable electronics. As analytical techniques and computational tools advance, this compound's full potential will continue to unfold across scientific and industrial domains.